Cas no 680180-42-1 (1,2,4-Benzotriazin-3-amine, 8-chloro-)

1,2,4-Benzotriazin-3-amine, 8-chloro- structure
680180-42-1 structure
Product Name:1,2,4-Benzotriazin-3-amine, 8-chloro-
CAS No:680180-42-1
MF:C7H5ClN4
MW:180.594399213791
CID:1723463
Update Time:2024-11-27

1,2,4-Benzotriazin-3-amine, 8-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzotriazin-3-amine, 8-chloro-
    • Inchi: 1S/C7H5ClN4/c8-4-2-1-3-5-6(4)11-12-7(9)10-5/h1-3H,(H2,9,10,12)
    • InChI Key: XLTIKIKBXQGLMZ-UHFFFAOYSA-N
    • SMILES: N1C2=C(Cl)C=CC=C2N=C(N)N=1

Computed Properties

  • Exact Mass: 180.02045

Experimental Properties

  • Density: 1.537±0.06 g/cm3(Predicted)
  • Boiling Point: 406.1±37.0 °C(Predicted)
  • PSA: 64.69
  • pka: 0.92±0.50(Predicted)
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